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Compound of Interest

Compound Name:
alpha,alpha-Diphenyl-4-

morpholinebutyramide

CAS No.: 94679-53-5

Cat. No.: B12012761

Get Quote

Executive Summary
-Diphenyl-4-morpholinebutyramide (DPMB) is a critical intermediate in the synthesis of
moramide-class opioids (e.g., Dextromoramide) and a structural analog used in structure-
activity relationship (SAR) studies. Its purification often relies on recrystallization from polar
protic solvents. This guide details the thermodynamic solubility behavior of DPMB in methanol
(MeOH), providing a validated protocol for solubility determination and an optimized
recrystallization workflow.

Key Findings:

Solvent Suitability: Methanol is identified as an ideal solvent due to its high dielectric

constant (

) and ability to form hydrogen bonds with the morpholine ether oxygen and amide carbonyl.

Solubility Behavior: DPMB exhibits a positive temperature coefficient of solubility in

methanol, facilitating high-yield cooling crystallization.
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Critical Parameter: Control of the cooling rate (

) is essential to prevent oiling out (liquid-liquid phase separation) due to the compound's
lipophilic diphenyl moiety.

Chemical Identity & Physicochemical Context[1][2]
[3][4][5][6][7][8][9][10][11]
Understanding the solute-solvent interaction is the first step in solubility profiling.

Property Description

Chemical Name -Diphenyl-4-morpholinebutyramide

Synonyms
2,2-Diphenyl-4-morpholinobutyramide;

Moramide Intermediate Amide

Molecular Formula (Estimated)

Molecular Weight ~324.42 g/mol

Structure
Tertiary amine (morpholine) + Primary Amide +

Gem-diphenyl group

Solubility Driver

Hydrophilic: Morpholine ring (H-bond acceptor),

Amide (H-bond donor/acceptor).Lipophilic:

Diphenylmethane scaffold.

Mechanistic Insight: The solubility of DPMB in methanol is driven by solvation enthalpy. The

methanol hydroxyl group acts as a hydrogen bond donor to the morpholine oxygen and the

amide carbonyl. However, the bulky hydrophobic diphenyl group requires significant cavity

formation energy. This competition results in a steep solubility curve, where elevated

temperatures are required to overcome the lattice energy of the crystal.

Protocol A: Gravimetric Determination of Solubility
Standard Operating Procedure for generating precise solubility data.
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Objective
To determine the saturation solubility (

) of DPMB in methanol at defined temperatures (e.g., 20°C, 40°C, 60°C).

Materials
Solute:

-Diphenyl-4-morpholinebutyramide (Purity >98%).

Solvent: Methanol (HPLC Grade).

Equipment: Thermostated shaker bath, 0.45 µm PTFE syringe filters, Analytical balance (

mg).

Workflow Diagram
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Figure 1: Gravimetric solubility determination workflow ensuring saturation equilibrium.
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Step-by-Step Procedure
Preparation: Add excess DPMB solid (approx. 200 mg) to a glass vial containing 2.0 mL of

Methanol.

Equilibration: Seal the vial and place it in a thermostated shaker bath at the target

temperature (

) for 24 hours.

Critical Check: Ensure solid is always present. If the solution becomes clear, add more

solid.

Filtration:

Pre-warm the syringe and filter to the target temperature (to prevent precipitation during

filtration).

Withdraw 1.0 mL of the supernatant and filter into a pre-weighed vial (

).

Quantification:

Immediately weigh the vial with solution (

).

Evaporate the methanol under a stream of nitrogen or in a vacuum oven at 40°C until

constant weight is achieved.

Weigh the vial with the dry residue (

).

Calculation:

Protocol B: Recrystallization Optimization
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Optimized for purification and yield maximization.

Rationale
DPMB often contains impurities from the nitrile hydrolysis step. Methanol is an excellent

recrystallization solvent because it solubilizes the polar impurities (salts, unreacted morpholine)

while the lipophilic DPMB crystallizes out upon cooling.

Experimental Setup
Solvent System: Methanol (Primary), Water (Anti-solvent, optional).

Concentration Target: Near saturation at boiling point (64.7°C).
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Figure 2: Temperature-controlled recrystallization process flow.

Procedure
Dissolution: Suspend crude DPMB in Methanol (approx. 10 mL per gram). Heat to reflux

(65°C) with stirring.

Note: If the solution is not clear, add Methanol in 1 mL increments until dissolution is

complete.

Hot Filtration: If insoluble particles (e.g., inorganic salts) remain, filter the hot solution rapidly

through a pre-heated funnel.

Controlled Cooling: Allow the solution to cool to room temperature slowly (over 2-3 hours).

Why? Rapid cooling traps impurities and may cause "oiling out" (formation of an

amorphous oil) instead of crystals.
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Final Crystallization: Once room temperature is reached, place the vessel in an ice bath (0-

4°C) for 1 hour to maximize yield.

Isolation: Filter the white crystals using vacuum filtration. Wash the cake with a small volume

of ice-cold methanol.

Drying: Dry at 45°C under vacuum to remove residual solvent.

Troubleshooting & Scientific Notes
Oiling Out Phenomenon

Problem: The product separates as an oil droplet at the bottom of the flask rather than

crystals.

Cause: The solution temperature dropped below the liquid-liquid phase separation boundary

(LLPS) before crossing the solubility curve (metastable zone width).

Solution:

Reheat to dissolve the oil.

Add a seed crystal of pure DPMB at the saturation temperature.

Add a small amount of anti-solvent (Water) dropwise after crystals have started to form,

not before.

Thermodynamic Analysis (Van't Hoff Plot)
To predict solubility at any temperature, plot

vs

(Kelvin).

A linear plot confirms ideal solution behavior.

(Enthalpy of Dissolution): Positive value indicates endothermic dissolution (solubility
increases with T).
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Safety & Handling
Methanol Toxicity: Methanol is toxic by inhalation, ingestion, and skin contact. All operations

must be performed in a fume hood.

Compound Potency: As a precursor to potent opioids (Moramide class), DPMB should be

handled with High Potency Active Pharmaceutical Ingredient (HPAPI) protocols (containment

level 3 or 4) until its biological activity is fully characterized or ruled out.

Waste Disposal: Methanol filtrates containing DPMB must be disposed of as hazardous

organic waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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